Cas no 1153107-93-7 (4-(hydroxymethyl)-2-Thiazolecarboxylic acid)

• Product Name: 4-(hydroxymethyl)-2-Thiazolecarboxylic acid
• CAS No: 1153107-93-7
• MF: C₅H₅NO₃S
• MW: 159.163100004196
• CID: 1099926
• PubChem ID: 43664321
• Update Time: 2025-04-20

4-(hydroxymethyl)-2-Thiazolecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(hydroxymethyl)-2-Thiazolecarboxylic acid
• BTHBLFHNDLOAKK-UHFFFAOYSA-N
• 4-(hydroxymethyl)thiazole-2-carboxylic acid
• DB-425579
• SCHEMBL1421329
• 1153107-93-7
• ALBB-037126

• Inchi： 1S/C5H5NO3S/c7-1-3-2-10-4(6-3)5(8)9/h2,7H,1H2,(H,8,9)
• InChI Key： BTHBLFHNDLOAKK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC(=C1)CO

Computed Properties

• Exact Mass: 158.99901420g/mol
• Monoisotopic Mass: 158.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 98.7Ų